Cas no 1804425-00-0 (5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetonitrile)

• Product Name: 5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetonitrile
• CAS No: 1804425-00-0
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4806078
• Update Time: 2025-08-05

5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetonitrile

• Inchi： 1S/C9H7F3N2O/c1-15-9-7(10)5(2-3-13)6(4-14-9)8(11)12/h4,8H,2H2,1H3
• InChI Key： AGVIVYMHAZHLIX-UHFFFAOYSA-N
• SMILES： FC1=C(N=CC(C(F)F)=C1CC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9

Additional information on 5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetonitrile

5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetonitrile (CAS No. 1804425-00-0): An Overview

5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetonitrile (CAS No. 180445-00-0) is a highly versatile compound with significant potential in various applications, particularly in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its unique structural features, including a difluoromethyl group, a fluoro substituent, and a methoxy group, all of which contribute to its chemical and biological properties.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of molecules, making it a valuable functional group in drug design. The presence of this group in 5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetonitrile suggests that it could be a promising candidate for the development of novel therapeutic agents. Recent studies have shown that compounds containing difluoromethyl groups exhibit improved pharmacokinetic profiles and reduced toxicity, which are crucial factors in the success of drug candidates.

The fluoro substituent at the 3-position of the pyridine ring further enhances the compound's stability and biological activity. Fluorine atoms are known for their strong electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. This feature is particularly important in the design of drugs that target specific enzymes or receptors.

The methoxy group at the 2-position of the pyridine ring adds another layer of complexity to the molecule. Methoxy groups are often used in medicinal chemistry to improve solubility and enhance binding affinity to target proteins. In the context of 5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetonitrile, this substituent may play a crucial role in optimizing the compound's pharmacological properties.

The acetonitrile moiety at the 4-position of the pyridine ring is another key feature of this compound. Acetonitrile groups are known for their ability to form hydrogen bonds, which can enhance the molecule's interactions with biological targets. This property is particularly relevant in the context of enzyme inhibitors and receptor ligands, where precise binding interactions are essential for activity.

In recent years, there has been growing interest in the use of fluorinated pyridines as scaffolds for drug discovery. A study published in the Journal of Medicinal Chemistry highlighted the potential of fluorinated pyridines as inhibitors of specific kinases involved in cancer pathways. The authors reported that compounds similar to 5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetonitrile exhibited potent inhibitory activity against these kinases, suggesting that this compound could be a valuable starting point for further optimization.

Beyond its potential in medicinal chemistry, 5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetonitrile also shows promise in agrochemical applications. Fluorinated pyridines have been extensively studied as herbicides and fungicides due to their high efficacy and low environmental impact. A recent study published in Pesticide Biochemistry and Physiology demonstrated that compounds with similar structural features exhibited excellent herbicidal activity against a range of weed species, making them attractive candidates for agricultural use.

The synthesis of 5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetonitrile has been reported using various methodologies, including transition-metal-catalyzed reactions and direct fluorination techniques. These synthetic routes provide chemists with flexible options for large-scale production, which is essential for both research and commercial applications.

In conclusion, 5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetonitrile (CAS No. 1804425-00-0) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemicals. Its unique structural features make it an attractive candidate for further investigation and development into novel therapeutic agents and agricultural products. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and agricultural challenges.